![molecular formula C18H14FNO2S B8180607 GSK-3|A inhibitor 3](/img/structure/B8180607.png)
GSK-3|A inhibitor 3
Overview
Description
GSK-3|A inhibitor 3 is a useful research compound. Its molecular formula is C18H14FNO2S and its molecular weight is 327.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Diabetes Type II and Neurodegenerative Diseases : GSK-3 inhibitors are being developed to improve selectivity and toxicity for treating diseases like diabetes type II and neurodegenerative pathologies, including Alzheimer's disease (Roca & Campillo, 2020).
Bipolar Disorder and Alzheimer's Disease : They have potential in treating Alzheimer's disease, bipolar affective disorder, diabetes, and diseases caused by unicellular parasites (Meijer, Flajolet, & Greengard, 2004).
Regenerative Dentistry : In regenerative dentistry, GSK-3 antagonists reduce inflammation, promote stem cell activation, and improve tissue repair (Tatullo et al., 2019).
Cancer Treatment : GSK-3 inhibitors like AR-A014418 may elucidate the role of GSK-3 in cellular signaling and have applications in Alzheimer's disease treatment (Bhat et al., 2003). They might also be useful in treating cancers, as they disrupt centrosome regulation in cancer cells, leading to apoptosis and mitotic catastrophe (Yoshino & Ishioka, 2015).
Neurodegenerative and Psychiatric Disorders : These inhibitors are being studied for their potential in treating neurodegenerative and psychiatric disorders, with progress in developing non-ATP-competitive inhibitors (Eldar-Finkelman & Martínez, 2011).
Insulin Resistance and Type 2 Diabetes : They might have therapeutic value in treating insulin resistance and type 2 diabetes, as seen in studies with specific peptide inhibitors (Plotkin et al., 2003).
Mental Health Applications : GSK-3 inhibitors like L803-mts exhibit antidepressive-like behavior, suggesting their potential as antidepressants (Kaidanovich‐Beilin et al., 2004).
properties
IUPAC Name |
2-(4-fluorophenyl)-5-prop-2-enoyl-2,3-dihydro-1,5-benzothiazepin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FNO2S/c1-2-17(21)20-14-5-3-4-6-15(14)23-16(11-18(20)22)12-7-9-13(19)10-8-12/h2-10,16H,1,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJUQPBPAHPCBBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1C(=O)CC(SC2=CC=CC=C21)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.